Cas no 897832-28-9 (4-(furan-2-yl)-2-(4-methoxybenzoyl)-6-(4-methylphenyl)thieno2,3-bpyridin-3-amine)

• Product Name: 4-(furan-2-yl)-2-(4-methoxybenzoyl)-6-(4-methylphenyl)thieno2,3-bpyridin-3-amine
• CAS No: 897832-28-9
• MF: C₂₆H₂₀N₂O₃S
• MW: 440.513605117798
• CID: 5439878
• Update Time: 2025-05-20

4-(furan-2-yl)-2-(4-methoxybenzoyl)-6-(4-methylphenyl)thieno2,3-bpyridin-3-amine Chemical and Physical Properties

Names and Identifiers

• [3-amino-4-(furan-2-yl)-6-(4-methylphenyl)thieno[2,3-b]pyridin-2-yl]-(4-methoxyphenyl)methanone
• 4-(furan-2-yl)-2-(4-methoxybenzoyl)-6-(4-methylphenyl)thieno2,3-bpyridin-3-amine

• Inchi： 1S/C26H20N2O3S/c1-15-5-7-16(8-6-15)20-14-19(21-4-3-13-31-21)22-23(27)25(32-26(22)28-20)24(29)17-9-11-18(30-2)12-10-17/h3-14H,27H2,1-2H3
• InChI Key： LWOOKDDLNRJJOE-UHFFFAOYSA-N
• SMILES： C(C1SC2=NC(C3=CC=C(C)C=C3)=CC(C3=CC=CO3)=C2C=1N)(C1=CC=C(OC)C=C1)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Diarylheptanoids Linear diarylheptanoids

Additional information on 4-(furan-2-yl)-2-(4-methoxybenzoyl)-6-(4-methylphenyl)thieno2,3-bpyridin-3-amine

Chemical Profile of 4-(furan-2-yl)-2-(4-methoxybenzoyl)-6-(4-methylphenyl)thieno[2,3-bpyridin-3-amine (CAS No. 897832-28-9)

The compound 4-(furan-2-yl)-2-(4-methoxybenzoyl)-6-(4-methylphenyl)thieno[2,3-bpyridin-3-amine, identified by its CAS number 897832-28-9, represents a sophisticated molecular entity within the realm of pharmaceutical chemistry. This heterocyclic compound integrates multiple pharmacophoric elements, including a thienopyridine core, which has garnered significant attention in recent years due to its potential applications in medicinal chemistry and drug discovery.

The structural framework of this molecule is characterized by the presence of a furan moiety at the 4-position, a 4-methoxybenzoyl group at the 2-position, and a 4-methylphenyl substituent at the 6-position. These functional groups contribute to the compound's overall chemical diversity and may play crucial roles in modulating its biological activity. The thienopyridine scaffold itself is a privileged structure in drug design, known for its ability to interact with biological targets such as enzymes and receptors, thereby influencing cellular processes.

In the context of contemporary research, thienopyridine derivatives have been extensively explored for their therapeutic potential. For instance, studies have demonstrated that compounds featuring this core structure exhibit properties relevant to anti-inflammatory, anticancer, and antimicrobial applications. The furan ring, in particular, is recognized for its ability to enhance binding affinity and selectivity towards certain biological targets. Additionally, the 4-methoxybenzoyl group introduces a hydrophobic interaction surface while maintaining metabolic stability, which is often desirable in drug candidates.

The 4-methylphenyl substituent further enriches the compound's pharmacological profile by contributing to its lipophilicity and electronic properties. This combination of structural features makes 4-(furan-2-yl)-2-(4-methoxybenzoyl)-6-(4-methylphenyl)thieno[2,3-bpyridin-3-amine a promising candidate for further investigation in medicinal chemistry. Recent advancements in computational modeling have enabled researchers to predict the biological activity of such molecules with greater accuracy, facilitating the identification of lead compounds for preclinical development.

One notable area of interest is the compound's potential as an inhibitor of kinases and other enzyme targets implicated in diseases such as cancer and neurodegeneration. The thienopyridine core is particularly relevant here, as it mimics natural substrates or transition states of these enzymes. Preliminary studies have suggested that derivatives of this nature may disrupt aberrant signaling pathways by binding to key residues within the active sites of target proteins. The presence of multiple aromatic rings also allows for π-stacking interactions with biological targets, which can enhance binding affinity.

Furthermore, the furan-2-yl moiety has been associated with enhanced bioavailability in certain drug candidates due to its ability to improve solubility while maintaining favorable pharmacokinetic properties. This characteristic is particularly important in oral formulations where poor solubility can limit therapeutic efficacy. The 4-methoxybenzoyl group complements this by providing additional interactions with biological targets through hydrogen bonding or hydrophobic effects. Together, these features contribute to a robust pharmacological profile that warrants further exploration.

Recent publications have highlighted the utility of thienopyridine derivatives in addressing unmet medical needs. For example, researchers have reported on analogs that exhibit potent activity against resistant cancer cell lines by modulating epigenetic mechanisms or inhibiting metabolic pathways critical for tumor growth. The structural complexity of 4-(furan-2-yl)-2-(4-methoxybenzoyl)-6-(4-methylphenyl)thieno[2,3-bpyridin-3-amine positions it as a valuable scaffold for generating novel therapeutic agents with improved selectivity and reduced toxicity.

The synthesis and optimization of this compound also reflect modern trends in green chemistry and sustainable drug development. Advanced synthetic methodologies have been employed to streamline production while minimizing environmental impact. Techniques such as catalytic asymmetric reactions or flow chemistry have enabled the efficient construction of complex molecular architectures without excessive waste generation. These approaches align with global efforts to promote sustainable practices within the pharmaceutical industry.

From an industrial perspective, the development of novel heterocyclic compounds like 4-(furan-2-yl)-2-(4-methoxybenzoyl)-6-(4-methylphenyl)thieno[2,3-bpyridin-3-amine underscores the importance of interdisciplinary collaboration between chemists, biologists, and computational scientists. By leveraging cutting-edge technologies such as high-throughput screening or machine learning algorithms for virtual screening, researchers can accelerate the discovery process significantly compared to traditional experimental methods alone.

In conclusion,4-(furan-2-yl)-2-(4-methoxybenzoyl)-6-(4-methylphenyl)thieno[2,3-bpyridin-3-amine (CAS No. 897832-28-9) represents an intriguing molecular entity with substantial potential for therapeutic applications across multiple disease areas including oncology and neurology among others . Its unique structural features combined with emerging research findings make it a compelling subject for further investigation . As our understanding evolves regarding how small molecules interact with biological systems , compounds like this one will continue play pivotal roles advancing both academic research industrial innovation within pharmaceutical sciences .